Cas no 1411985-81-3 (Potassium trifluoro(quinolin-4-yl)boranuide)

• Product Name: Potassium trifluoro(quinolin-4-yl)boranuide
• CAS No: 1411985-81-3
• MF: C₉H₆BF₃KN
• MW: 235.055153369904
• CID: 5561918
• PubChem ID: 71763567
• Update Time: 2025-11-02

Potassium trifluoro(quinolin-4-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• EN300-4413141
• potassium trifluoro(quinolin-4-yl)boranuide
• 1411985-81-3
• Potassium trifluoro(quinolin-4-yl)boranuide

• Inchi： 1S/C9H6BF3N.K/c11-10(12,13)8-5-6-14-9-4-2-1-3-7(8)9;/h1-6H;/q-1;+1
• InChI Key： UPOZEBRBZYIYHI-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CN=C2C=CC=CC=12)(F)F

Computed Properties

• Exact Mass: 235.0182453g/mol
• Monoisotopic Mass: 235.0182453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Potassium trifluoro(quinolin-4-yl)boranuide

Potassium Trifluoro(quinolin-4-yl)boranuide (CAS 1411985-81-3): A Versatile Boron-Based Reagent in Modern Chemistry

In the rapidly evolving field of organoboron chemistry, Potassium trifluoro(quinolin-4-yl)boranuide (CAS 1411985-81-3) has emerged as a valuable synthetic building block with unique properties. This quinoline-containing boron reagent combines the structural advantages of aromatic nitrogen heterocycles with the reactivity of trifluoroborate salts, making it particularly useful in cross-coupling reactions and medicinal chemistry applications.

The molecular structure of Potassium trifluoro(quinolin-4-yl)boranuide features a boron center bonded to three fluorine atoms and a quinolin-4-yl group, stabilized by potassium counterion. This configuration provides enhanced stability compared to traditional boronic acids while maintaining sufficient reactivity for various transformations. Researchers have particularly noted its excellent shelf stability and handling properties under standard laboratory conditions.

Recent studies highlight the growing importance of trifluoroborate reagents in pharmaceutical research, where the Potassium trifluoro(quinolin-4-yl)boranuide serves as a key intermediate in the synthesis of bioactive molecules. The quinoline moiety contributes to potential biological activity, while the trifluoroborate group offers improved metabolic stability - a combination that addresses current challenges in drug discovery programs targeting neurological disorders and infectious diseases.

From a synthetic chemistry perspective, this compound demonstrates remarkable utility in Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for carbon-carbon bond formation. The Potassium trifluoroborate salt form provides several advantages over conventional boronic acids, including greater stability to protodeboronation and reduced homocoupling side reactions. These characteristics make it particularly valuable for constructing complex molecular architectures in materials science and agrochemical research.

The application of Potassium trifluoro(quinolin-4-yl)boranuide extends to materials chemistry, where its incorporation into π-conjugated systems has shown promise in developing novel organic electronic materials. Researchers are exploring its use in the synthesis of organic light-emitting diodes (OLEDs) and organic photovoltaics, capitalizing on the electron-transport properties of the quinoline unit and the tunable electronic characteristics imparted by the boron center.

Analytical characterization of CAS 1411985-81-3 typically involves a combination of nuclear magnetic resonance (NMR) spectroscopy (particularly ¹¹B, ¹⁹F, and ¹H NMR), mass spectrometry, and X-ray crystallography. These techniques confirm the structural integrity and purity of the compound, which is commercially available as a white to off-white crystalline powder with high chemical purity (>95%).

In the context of green chemistry initiatives, Potassium trifluoro(quinolin-4-yl)boranuide represents an advancement in sustainable synthesis methodologies. Compared to traditional organometallic reagents, it offers reduced toxicity and improved atom economy in many transformations. This aligns with current industry trends toward developing environmentally benign synthetic protocols that minimize hazardous waste generation.

The stability profile of this boron-based reagent makes it particularly suitable for automated synthesis platforms and flow chemistry applications. Pharmaceutical companies are increasingly adopting these technologies to accelerate drug discovery, and reagents like Potassium trifluoro(quinolin-4-yl)boranuide that combine stability with reactivity are becoming essential components of modern high-throughput screening libraries.

From a commercial availability standpoint, CAS 1411985-81-3 is supplied by several specialty chemical manufacturers in research quantities, with options for custom synthesis and bulk procurement. The compound typically ships as a solid under ambient conditions and requires standard storage in a cool, dry environment protected from moisture. Proper handling includes using standard personal protective equipment as recommended for laboratory chemicals.

Ongoing research continues to uncover new applications for Potassium trifluoro(quinolin-4-yl)boranuide in diverse areas ranging from catalysis to materials science. Its unique combination of structural features positions it as a versatile building block that addresses multiple contemporary challenges in chemical synthesis. As the demand for sophisticated boron-containing compounds grows across various industries, this reagent is likely to see expanded utilization in both academic and industrial settings.

The development of quinoline-boron hybrids like Potassium trifluoro(quinolin-4-yl)boranuide reflects broader trends in medicinal chemistry where researchers seek to combine privileged structural motifs with tunable physicochemical properties. This approach has proven particularly valuable in the design of kinase inhibitors and antimicrobial agents, where the quinoline scaffold frequently appears in clinical candidates.

For synthetic chemists working with CAS 1411985-81-3, several practical considerations should be noted. While the compound exhibits good air stability, prolonged exposure to atmospheric moisture should be avoided. Standard Schlenk techniques or glovebox operation are recommended for moisture-sensitive applications. The reagent shows good solubility in common polar aprotic solvents such as DMF and DMSO, with moderate solubility in THF and acetonitrile.

Looking toward future applications, researchers are investigating the potential of Potassium trifluoro(quinolin-4-yl)boranuide in the emerging field of boron neutron capture therapy (BNCT). While this application remains exploratory, the compound's chemical properties and the biological activity profile of quinoline derivatives make it an interesting candidate for further study in this specialized area of medicinal chemistry.

In summary, Potassium trifluoro(quinolin-4-yl)boranuide (CAS 1411985-81-3) represents a significant addition to the toolbox of modern synthetic chemistry. Its unique combination of stability, reactivity, and structural features derived from both the trifluoroborate group and quinoline system make it valuable across multiple disciplines. As chemical research continues to emphasize the development of multifunctional building blocks, compounds like this will undoubtedly play increasingly important roles in advancing both fundamental science and applied technologies.